2-(2,4-dichlorophenoxy)ethan-1-amine hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,4-dichlorophenoxy)ethan-1-amine hydrochloride involves the reaction of 2,4-dichlorophenol with ethylene oxide to form 2-(2,4-dichlorophenoxy)ethanol, which is then converted to 2-(2,4-dichlorophenoxy)ethan-1-amine hydrochloride through a series of reactions.", "Starting Materials": [ "2,4-dichlorophenol", "ethylene oxide", "sodium hydroxide", "hydrochloric acid", "ammonium chloride", "sodium nitrite", "sodium sulfite", "sodium carbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2,4-dichlorophenol is reacted with ethylene oxide in the presence of sodium hydroxide to form 2-(2,4-dichlorophenoxy)ethanol.", "Step 2: 2-(2,4-dichlorophenoxy)ethanol is reacted with hydrochloric acid and ammonium chloride to form 2-(2,4-dichlorophenoxy)ethylammonium chloride.", "Step 3: 2-(2,4-dichlorophenoxy)ethylammonium chloride is reacted with sodium nitrite and sodium sulfite to form 2-(2,4-dichlorophenoxy)ethylammonium nitrite.", "Step 4: 2-(2,4-dichlorophenoxy)ethylammonium nitrite is reacted with sodium carbonate to form 2-(2,4-dichlorophenoxy)ethan-1-amine hydrochloride.", "Step 5: The product is purified and dried to obtain the final compound." ] } | |
CAS RN |
26378-66-5 |
Product Name |
2-(2,4-dichlorophenoxy)ethan-1-amine hydrochloride |
Molecular Formula |
C8H10Cl3NO |
Molecular Weight |
242.5 |
Purity |
95 |
Origin of Product |
United States |
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